87-48-9

5-Bromoisatin

In Stock

• CAS RN:
• 87-48-9

• Formula:
• C8H4BrNO2

• InChI:
• InChI=1S/C8H4BrNO2/c9-4-1-2-6-5(3-4)7(11)8(12)10-6/h1-3H,(H,10,11,12)

• InChIKey:
• MBVCESWADCIXJN-UHFFFAOYSA-N

• 5-Bromoisatin is a 5-haloisatin. One of the methods reported for its synthesis is by reacting N-halosaccharins with isatin in the presence of SiO₂. Its inotropic activity has been studied on rhythmically stimulated papillary muscles of guinea pigs. It is reported to exhibit analgesic and sedative properties at a dose of 0.2g/kg in mice.
  5-Bromoisatin is a member of indoles. It has a role as an anticoronaviral agent.
  

Ethyl dimethylcarbamate

In Stock

• CAS RN:
• 687-48-9

• Formula:
• C5H11NO2

• InChI:
• InChI=1S/C5H11NO2/c1-4-8-5(7)6(2)3/h4H2,1-3H3

• InChIKey:
• SUDHEDJJFGYYPL-UHFFFAOYSA-N

• Ethyl dimethylcarbamate, also known as Ethyl dimethylcarbamate, is a useful research compound. Its molecular formula is C5H11NO2 and its molecular weight is 117.15 g/mol. The purity is usually 95%.

Salacetamide

Usually In Stock

• CAS RN:
• 487-48-9

• Formula:
• C9H9NO3

• InChI:
• InChI=1S/C9H9NO3/c1-6(11)10-9(13)7-4-2-3-5-8(7)12/h2-5,12H,1H3,(H,10,11,13)

• InChIKey:
• JZWFDVDETGFGFC-UHFFFAOYSA-N

• Salacetamide is a member of salicylamides.

N-Acetylglycylglycine

In Stock

• CAS RN:
• 5687-48-9

• Formula:
• C6H10N2O4

• InChI:
• InChI=1S/C6H10N2O4/c1-4(9)7-2-5(10)8-3-6(11)12/h2-3H2,1H3,(H,7,9)(H,8,10)(H,11,12)

• InChIKey:
• ZCASHLUDUSAKNN-UHFFFAOYSA-N

• N-Acetylglycylglycine, also known as N-Acetylglycylglycine, is a useful research compound. Its molecular formula is C6H10N2O4 and its molecular weight is 174.15 g/mol. The purity is usually 95%.

(+-)-alpha-(1-(Propylamino)ethyl)benzaldehyde hydrochloride

Usually In Stock

• CAS RN:
• 63887-48-9

• Formula:
• C12H18ClNO

• InChI:
• InChI=1S/C12H17NO.ClH/c1-3-9-13-10(2)12(14)11-7-5-4-6-8-11;/h4-8,10,13H,3,9H2,1-2H3;1H

• InChIKey:
• CQUMWMSALZGNAF-UHFFFAOYSA-N

• (+-)-alpha-(1-(Propylamino)ethyl)benzaldehyde hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO and its molecular weight is 227.73 g/mol. The purity is usually 95%.

9-tert-Butyl-9,10-dihydroanthracene

Usually In Stock

• CAS RN:
• 13387-48-9

• Formula:
• C18H20

• InChI:
• InChI=1S/C18H20/c1-18(2,3)17-15-10-6-4-8-13(15)12-14-9-5-7-11-16(14)17/h4-11,17H,12H2,1-3H3

• InChIKey:
• RCMNLZCMGKUYFP-UHFFFAOYSA-N

• 9-tert-Butyl-9,10-dihydroanthracene is a useful research compound. Its molecular formula is C18H20 and its molecular weight is 236.4 g/mol. The purity is usually 95%.

Quinclorac-dimethylammonium

• CAS RN:
• 84087-48-9

• Formula:
• C12H12Cl2N2O2

• InChI:
• InChI=1S/C10H5Cl2NO2.C2H7N/c11-6-3-5-1-2-7(12)8(10(14)15)9(5)13-4-6;1-3-2/h1-4H,(H,14,15);3H,1-2H3

• InChIKey:
• PJPDUXCVLFAQBM-UHFFFAOYSA-N

• Quinclorac-dimethylammonium is an organic salt resulting from the formal condensation of equimolar amounts of quinclorac and dimethylamine. It is used as a (rather persistent) herbicide for the post-emergence control of weeds in rice, grass and turf. It is not approved for use within the European Union. It has a role as an agrochemical, a herbicide and a synthetic auxin. It contains a quinclorac(1-) and a dimethylaminium.

(Azidomethyl)cyclopropane

In Stock

• CAS RN:
• 76387-48-9

• Formula:
• C4H7N3

• InChI:
• InChI=1S/C4H7N3/c5-7-6-3-4-1-2-4/h4H,1-3H2

• InChIKey:
• WSNMTEIMBREFDB-UHFFFAOYSA-N

• (Azidomethyl)cyclopropane is a useful research compound. Its molecular formula is C4H7N3 and its molecular weight is 97.12 g/mol. The purity is usually 95%.

3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 21487-48-9

• Formula:
• C11H10N2O

• InChI:
• InChI=1S/C11H10N2O/c1-9-10(8-14)7-13(12-9)11-5-3-2-4-6-11/h2-8H,1H3

• InChIKey:
• CVCOOKQWHMGEDQ-UHFFFAOYSA-N

• 3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.

N,4-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide

In Stock

• CAS RN:
• 136787-48-9

• Formula:
• C14H20N2O3S

• InChI:
• InChI=1S/C14H20N2O3S/c1-12-5-7-13(8-6-12)20(18,19)15(2)11-14(17)16-9-3-4-10-16/h5-8H,3-4,9-11H2,1-2H3

• InChIKey:
• SDVRHBZKQUBIEG-UHFFFAOYSA-N

• N,4-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H20N2O3S and its molecular weight is 296.39. The purity is usually 95%.

5-(4-(Trifluoromethyl)phenyl)picolinic acid

In Stock

• CAS RN:
• 762287-48-9

• Formula:
• C13H8F3NO2

• InChI:
• InChI=1S/C13H8F3NO2/c14-13(15,16)10-4-1-8(2-5-10)9-3-6-11(12(18)19)17-7-9/h1-7H,(H,18,19)

• InChIKey:
• UXXNNWUEMMTZOB-UHFFFAOYSA-N

• 5-(4-(Trifluoromethyl)phenyl)picolinic acid is a useful research compound. Its molecular formula is C13H8F3NO2 and its molecular weight is 267.2 g/mol. The purity is usually 95%.

3-(3-Chlorophenyl)-3',4',5'-trifluoropropiophenone

In Stock

• CAS RN:
• 898787-48-9

• Formula:
• C15H10ClF3O

• InChI:
• InChI=1S/C15H10ClF3O/c16-11-3-1-2-9(6-11)4-5-14(20)10-7-12(17)15(19)13(18)8-10/h1-3,6-8H,4-5H2

• InChIKey:
• YUGCOIZUEDUBOH-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-3',4',5'-trifluoropropiophenone is a useful research compound. Its molecular formula is C15H10ClF3O and its molecular weight is 298.68 g/mol. The purity is usually 95%.

4-(3-chloro-4-methoxybenzoyl)-1-(3-(diethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636987-48-9

• Formula:
• C23H27ClN2O5

• InChI:
• InChI=1S/C23H27ClN2O5/c1-4-25(5-2)11-7-12-26-20(18-8-6-13-31-18)19(22(28)23(26)29)21(27)15-9-10-17(30-3)16(24)14-15/h6,8-10,13-14,20,27H,4-5,7,11-12H2,1-3H3/b21-19+

• InChIKey:
• JNALMXXADPLPTM-UHFFFAOYSA-N

• 4-(3-chloro-4-methoxybenzoyl)-1-(3-(diethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H27ClN2O5 and its molecular weight is 446.93. The purity is usually 95%.

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide

In Stock

• CAS RN:
• 851987-48-9

• Formula:
• C16H14FN3OS

• InChI:
• InChI=1S/C16H14FN3OS/c1-9-6-10(2)14-13(7-9)18-16(22-14)20-19-15(21)11-4-3-5-12(17)8-11/h3-8H,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• PIGIJVYUDRMXGF-UHFFFAOYSA-N

• N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide is a useful research compound. Its molecular formula is C16H14FN3OS and its molecular weight is 315.37. The purity is usually 95%.

N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 872987-48-9

• Formula:
• C19H15N5OS2

• InChI:
• InChI=1S/C19H15N5OS2/c1-12-2-3-15-16(10-12)27-19(21-15)22-17(25)11-26-18-5-4-14(23-24-18)13-6-8-20-9-7-13/h2-10H,11H2,1H3,(H,21,22,25)

• InChIKey:
• XSMLFXGUADVPNW-UHFFFAOYSA-N

• N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H15N5OS2 and its molecular weight is 393.48. The purity is usually 95%.

3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 893787-48-9

• Formula:
• C25H19FN2O2S

• InChI:
• InChI=1S/C25H19FN2O2S/c1-15-7-10-17(11-8-15)14-27-22-19-5-3-4-6-21(19)31-23(22)24(29)28(25(27)30)18-12-9-16(2)20(26)13-18/h3-13H,14H2,1-2H3

• InChIKey:
• YNQAMUTYEKTQBN-UHFFFAOYSA-N

• 3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H19FN2O2S and its molecular weight is 430.5. The purity is usually 95%.

Marathon

• CAS RN:
• 102087-48-9

• Formula:
• C29H38N8O9

• Marathon is a useful research compound. Its molecular formula is C29H38N8O9. The purity is usually 95%.

6-Amino-7,8-dihydroisoquinolin-5(6H)-one

In Stock

• CAS RN:
• 115787-48-9

• Formula:
• C9H10N2O

• InChI:
• InChI=1S/C9H10N2O/c10-8-2-1-6-5-11-4-3-7(6)9(8)12/h3-5,8H,1-2,10H2

• InChIKey:
• UNMBBQJTPLHCFQ-UHFFFAOYSA-N

• 6-Amino-7,8-dihydroisoquinolin-5(6H)-one, also known as 6-Amino-7,8-dihydroisoquinolin-5(6H)-one, is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.192. The purity is usually 95%.

N-butyl-2-((3-(4-(2,3-dimethylphenyl)piperazin-1-yl)pyrazin-2-yl)thio)-N-ethylacetamide

In Stock

• CAS RN:
• 1030087-48-9

• Formula:
• C24H35N5OS

• InChI:
• InChI=1S/C24H35N5OS/c1-5-7-13-27(6-2)22(30)18-31-24-23(25-11-12-26-24)29-16-14-28(15-17-29)21-10-8-9-19(3)20(21)4/h8-12H,5-7,13-18H2,1-4H3

• InChIKey:
• DKAVHZQBYKBPNE-UHFFFAOYSA-N

• N-butyl-2-((3-(4-(2,3-dimethylphenyl)piperazin-1-yl)pyrazin-2-yl)thio)-N-ethylacetamide is a useful research compound. Its molecular formula is C24H35N5OS and its molecular weight is 441.64. The purity is usually 95%.

Ethyl 3-bromo-4,5-difluorophenylacetate

In Stock

• CAS RN:
• 1807187-48-9

• Formula:
• C10H9BrF2O2

• InChI:
• InChI=1S/C10H9BrF2O2/c1-2-15-9(14)5-6-3-7(11)10(13)8(12)4-6/h3-4H,2,5H2,1H3

• InChIKey:
• CPHWWCKBXRWMGF-UHFFFAOYSA-N

• Ethyl 3-bromo-4,5-difluorophenylacetate is a useful research compound. Its molecular formula is C10H9BrF2O2 and its molecular weight is 279.08 g/mol. The purity is usually 95%.

5-Chloro-3-(2-methoxypropan-2-yl)-1,2,4-thiadiazole

In Stock

• CAS RN:
• 1433887-48-9

• Formula:
• C6H9ClN2OS

• InChI:
• InChI=1S/C6H9ClN2OS/c1-6(2,10-3)4-8-5(7)11-9-4/h1-3H3

• InChIKey:
• IMDSTMKBEFZQGL-UHFFFAOYSA-N

• 5-Chloro-3-(2-methoxypropan-2-yl)-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C6H9ClN2OS and its molecular weight is 192.67 g/mol. The purity is usually 95%.

2-(4-fluorophenyl)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide

In Stock

• CAS RN:
• 1797087-48-9

• Formula:
• C18H20FNO2

• InChI:
• InChI=1S/C18H20FNO2/c1-13-5-3-4-6-16(13)17(22-2)12-20-18(21)11-14-7-9-15(19)10-8-14/h3-10,17H,11-12H2,1-2H3,(H,20,21)

• InChIKey:
• RQMKVRSMPIOTOD-UHFFFAOYSA-N

• 2-(4-fluorophenyl)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H20FNO2 and its molecular weight is 301.361. The purity is usually 95%.

N-(2-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1797887-48-9

• Formula:
• C18H19ClN2O5S2

• InChI:
• InChI=1S/C18H19ClN2O5S2/c1-13-3-2-4-16(9-13)28(25,26)20-10-18(22)21-11-17(12-21)27(23,24)15-7-5-14(19)6-8-15/h2-9,17,20H,10-12H2,1H3

• InChIKey:
• RHQKEQRZLPCETR-UHFFFAOYSA-N

• N-(2-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClN2O5S2 and its molecular weight is 442.93. The purity is usually 95%.

{4-[(Oxiran-2-yl)methyl]oxan-4-yl}methanol

In Stock

• CAS RN:
• 1823387-48-9

• Formula:
• C9H16O3

• InChI:
• InChI=1S/C9H16O3/c10-7-9(5-8-6-12-8)1-3-11-4-2-9/h8,10H,1-7H2

• InChIKey:
• SNBXCYNEBNURHM-UHFFFAOYSA-N

• {4-[(Oxiran-2-yl)methyl]oxan-4-yl}methanol is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.224. The purity is usually 95%.

Tert-butyl N-(5-azaspiro[2.5]octan-7-yl)carbamate

In Stock

• CAS RN:
• 1823787-48-9

• Formula:
• C12H22N2O2

• InChI:
• InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-6-12(4-5-12)8-13-7-9/h9,13H,4-8H2,1-3H3,(H,14,15)

• InChIKey:
• VZCOYYPWOPUQOT-UHFFFAOYSA-N

• Tert-butyl N-(5-azaspiro[2.5]octan-7-yl)carbamate is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32. The purity is usually 95%.

2-Oxo-5-pyridin-3-yl-1,3-oxazolidine-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248287-48-9

• Formula:
• C9H8N2O4

• InChI:
• InChI=1S/C9H8N2O4/c12-7(13)9(5-11-8(14)15-9)6-2-1-3-10-4-6/h1-4H,5H2,(H,11,14)(H,12,13)

• InChIKey:
• KUTGRZRTHMVJAU-UHFFFAOYSA-N

• 2-Oxo-5-pyridin-3-yl-1,3-oxazolidine-5-carboxylic acid is a useful research compound. Its molecular formula is C9H8N2O4 and its molecular weight is 208.173. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide

Usually In Stock

• CAS RN:
• 2379987-48-9

• Formula:
• C14H11NO2S2

• InChI:
• InChI=1S/C14H11NO2S2/c16-14(13-4-2-6-18-13)15-8-11-7-10(9-19-11)12-3-1-5-17-12/h1-7,9H,8H2,(H,15,16)

• InChIKey:
• NLGIQCMMPNFOIZ-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H11NO2S2 and its molecular weight is 289.37. The purity is usually 95%.